a2bchem abcr Acmec aladdin alfa apolloscientific enaminestore fluorochem labchem oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L *4x4L 0.05g 0.1g 0.25g 0.5g 1 l 1 ml 10 l 10.0g 100 ml 100.0g 1000ml 100g 100l 100mg 100ml 10g 10kg 10l 10ml 12.10012×100ml 12.50012×500ml 12×100ml 12×500ml 180l 18l 1g 1KG 1l 1ml 2,5 l 2.52,5 l 2.5g 2.5L 2.5l（玻瓶） 2.5l（塑瓶） 20.50020×500ml 20×500ml 200l 20kg 20l 25 l 25 ml 25.0g 2500ml 250g 250ML 25g 25L 25ml 2l 3 amp 3.23x1.2ml 3.8L 3AMP 3l 4 * 4L 4 l 4.1004x100 ml 4.254x25ml 4.44x4l 4.54×5l 4×5L 4l 4l（玻瓶） 4l（塑桶） 4x100 mL 4X25ML 4X4L 5 l 5.0g 50.0g 500 ml 500g 500l 500ml 500ml（玻瓶） 50g 50L 5g 5l 5l（塑桶） 5ml 6.16×1l 6.16x1 l 6.5006x500ml 6×1L 6l 6x1 L 6X500ML 8.5008x500 ml 8kg 8l 8x500 mL

≥99.5% 99.9% >99.5%(GC) >99.9%（GC） ≥99% ≥99.5%(GC) ≥99.7%, FCC, FG ≥99.9% ≥99.95% 10 mg/mL in Water 1000μg/ml,in Purge and Trap Methanol 2%水溶液 90% 98% 99% 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99.5% 99.5%(GC) 99.5%（分子筛、 Water≤50 ppm） 99.5%(光谱试剂) 99.5%,with molecular sieves, Water≤50 ppm (by K.F.), Acseal 99.5+% 99.7% 99.7+% 99.8% 99.8%(制备色谱试剂) 99.8%, electronic grade 99.9% 99.95% 99.999% 99+% ACS 光谱级,≥99.5% ACS,≥99.5% AR,≥99.5% AR,≥99.7% EMPLURA EMPROVE European Pharmacopoeia (EP) Reference Standard for analysis EMSURE for gas chromatography ECD and FID SupraSolv for GC residue analysis for LC-MS, ≥99.9% for preparative chromatography Prepsolv for spectroscopy Uvasol GB/T-7304 GR gradient grade for liquid chromatography LiChrosolv HPLC级,≥99.9% HPLC级,99.9% hypergrade for LC-MS LiChrosolv LC-MS natural, ≥98%, FG Pharma Grade standard for GC,≥99.9%(GC) standard for the analysis of tobacco 分析标准品,>99.9%(GC) 农残级,99.9% 色谱级 plus, ≥99.9% 色谱级,99.8% 无水级, 99.5% 制备色谱级,99.8%